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Safety and Tolerability Profile of p38 MAPK Inhibitors

The table below compares the safety and key findings from clinical trials of various p38 MAPK inhibitors.

o Safety & )
Inhibitor . . Key Efficacy &
Therapeutic Area Phase Tolerability
Name o Development Status
Findings
Dilmapimod Severe Trauma (atrisk  lla Well-tolerated ina  Showed a trend in

(SB-681323)  for ARDS) [1] [2]

Neuropathic Pain [4] Il

Losmapimod Coronary Heart Meta-
Disease (CHD) [5] analysis

critically ill
population; no
clinically relevant
safety findings [1].

Well tolerated; no
clinically relevant
safety issues
reported [4].

reducing inflammatory
biomarkers (IL-6, CRP);
may merit further
evaluation [1] [3].

Associated with a
significant reduction in
pain intensity; requires
larger confirmatory
studies [4].

No significant reduction in
Major Adverse
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Findings
Cardiovascular Events
(MACE) [5].
Facioscapulohumeral 1] Safety and Failed primary and
Muscular Dystrophy tolerability profile secondary endpoints
(FSHD) [6] was consistent (2024); sponsor
with previous suspended future
studies; no development [6].
treatment-related
serious adverse
events [6].
P38 MAPK Coronary Heart Meta- - As a drug class, did not
Inhibitors (as Disease (CHD) [5] analysis show a significant
a class) reduction in MACE, unlike

Detailed Experimental Protocols

For the key studies cited, here are the methodologies used:

¢ Dilmapimod in Severe Trauma (Phase IIa) [1]

other immunomodulators
(e.g., NLRP3 inhibitors)

[5].

o Design: Randomized, double-blind, placebo-controlled, parallel-group study.

o Patients: 77 severe trauma patients (Injury Severity Score >16) at risk for Acute Respiratory
Distress Syndrome (ARDS).
o Dosing: Patients received 4- or 24-hour IV infusions of dilmapimod at different doses (3 mg,

7.5 mg, 10 mg) or placebo, daily for 3 days.

o Endpoints: Primary: safety and tolerability. Secondary: pharmacokinetics and effect on
inflammatory biomarkers (IL-6, CRP, IL-8, STNFrl).

¢ Dilmapimod in Neuropathic Pain (Phase II) [4]
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o Design: Double-blind, placebo-controlled, two-period cross-over study.

o Patients: 50 patients with chronic neuropathic pain due to nerve injury or compression.

o Dosing: Oral administration of dilmapimod (7.5 mg or 15 mg twice daily) or placebo for two
weeks, separated by a 2-week washout period.

o Endpoint: Primary: change in average daily pain intensity from baseline, measured by an 11-
point Pain Intensity Numerical Rating Scale (PI-NRS).

e Losmapimod in FSHD (Phase III, REACH trial) [6]

o Design: Multi-center, randomized, double-blind, placebo-controlled trial.

o Patients: 260 patients with FSHD.

o Dosing: Randomized 1:1 to receive oral losmapimod (15 mg twice daily) or placebo over a 48-
week treatment period.

o Endpoint: Primary: absolute change from baseline in Reachable Workspace (RWS).
Secondary: Muscle Fat Infiltration (MFI), shoulder abductor strength, and patient-reported
outcomes.

The p38 MAPK Signaling Pathway and Drug
Mechanism

The following diagram illustrates the signaling pathway that these inhibitors target, which is central to

inflammatory responses.
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This pathway shows how p38 MAPK is a central hub in the inflammatory response. Inhibitors like

dilmapimod and losmapimod work by binding to the active site of the p38 MAPK enzyme, preventing it
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from phosphorylating downstream transcription factors. This, in turn, suppresses the production of key pro-

inflammatory cytokines (e.g., TNF-a, IL-1p, IL-6) that drive pathology in various diseases [7].

Interpretation and Key Takeaways

e Favorable Safety Profile: Across multiple trials and conditions, dilmapimod has consistently
demonstrated a well-tolerated profile with no significant safety concerns, even in critically ill trauma
patients [1] [4]. Losmapimod also showed a manageable safety profile in its large Phase llI trial [6].

e Primary Hurdle is Efficacy, Not Safety: The major challenge for p38 MAPK inhibitors has been
demonstrating robust and reproducible clinical efficacy in late-stage trials, leading to failures and
program suspensions, as seen with losmapimod in FSHD [6].

¢ Heterogeneous Results: The efficacy of these inhibitors appears to be highly dependent on the
specific disease context. While they show promise in some areas (e.g., neuropathic pain, biomarker
reduction in ARDS), they have not shown benefit in others (e.g., cardiovascular outcomes) [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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